Cas no 2171580-25-7 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid)
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid
- EN300-1515363
- 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}acetic acid
- 2171580-25-7
-
- Inchi: 1S/C26H30N2O5/c1-16(2)11-23(25(31)28-13-17(14-28)12-24(29)30)27-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,11-15H2,1-2H3,(H,27,32)(H,29,30)
- InChI Key: OWBAIPOEPCTSIY-UHFFFAOYSA-N
- SMILES: O=C(C(CC(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 698
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 95.9Ų
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1515363-0.05g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}acetic acid |
2171580-25-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1515363-0.1g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}acetic acid |
2171580-25-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1515363-0.25g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}acetic acid |
2171580-25-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1515363-0.5g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}acetic acid |
2171580-25-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1515363-1.0g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}acetic acid |
2171580-25-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1515363-2.5g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}acetic acid |
2171580-25-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1515363-5.0g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}acetic acid |
2171580-25-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1515363-10.0g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}acetic acid |
2171580-25-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1515363-50mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}acetic acid |
2171580-25-7 | 50mg |
$647.0 | 2023-09-27 | ||
| Enamine | EN300-1515363-100mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]azetidin-3-yl}acetic acid |
2171580-25-7 | 100mg |
$678.0 | 2023-09-27 |
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid
Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic Acid (CAS No. 2171580-25-7)
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the realm of medicinal chemistry. Among these, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid, with the CAS number CAS No. 2171580-25-7, has emerged as a compound of significant interest due to its unique structural properties and potential therapeutic applications. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical characteristics, biological significance, and the latest research findings that underscore its relevance in modern drug discovery.
The molecular structure of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid is characterized by a complex arrangement of functional groups, including an azetidine ring, a fluorenylmethoxycarbonyl moiety, and a methylpentanoyl side chain. The presence of these elements not only contributes to the compound's distinct chemical profile but also opens up possibilities for diverse interactions with biological targets. Specifically, the azetidine ring is known for its ability to mimic certain natural amino acid structures, which can be leveraged in the design of peptidomimetics—a class of compounds that mimic the bioactivity of peptides without their drawbacks.
In recent years, there has been growing interest in the development of peptidomimetics as alternative therapeutic agents. These compounds offer several advantages over traditional peptides, such as improved stability, longer half-life, and enhanced oral bioavailability. The fluorenylmethoxycarbonyl group in the compound's structure serves as a protective group for amino acids during synthesis and can also enhance the compound's metabolic stability post-administration. This makes 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid a promising candidate for further exploration in this field.
Beyond its structural significance, CAS No. 2171580-25-7 has garnered attention due to its potential biological activities. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, the azetidine ring and the methylpentanoyl side chain could interact with target proteins in ways that disrupt pathological signaling pathways. While more research is needed to fully elucidate these mechanisms, these findings are encouraging and warrant further investigation.
The pharmaceutical industry is continually seeking innovative approaches to address unmet medical needs. The development of novel compounds like 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid represents a significant step forward in this endeavor. By leveraging cutting-edge synthetic methodologies and computational techniques, researchers can optimize the compound's properties to enhance its efficacy and safety profiles. Additionally, advances in high-throughput screening technologies have enabled faster identification of promising candidates for further development.
In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid (CAS No. 2171580-25-7) stands out as a compound with immense potential in pharmaceutical research. Its unique molecular architecture and observed biological activities make it a valuable asset in the quest for new therapeutic agents. As research progresses, it is anticipated that this compound will contribute significantly to the development of innovative treatments for various diseases.
2171580-25-7 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylazetidin-3-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)